4-fluoro-3-methyl-N-[(oxan-4-yl)(thiophen-2-yl)methyl]benzene-1-sulfonamide

• IUPAC Name: 4-fluoro-3-methyl-N-[oxan-4-yl(thiophen-2-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C17H20FNO3S2/c1-12-11-14(4-5-15(12)18)24(20,21)19-17(16-3-2-10-23-16)13-6-8-22-9-7-13/h2-5,10-11,13,17,19H,6-9H2,1H3
• InChI Key: ZDAXSWKKTGUJIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NC(C2CCOCC2)C3=CC=CS3)F
• Molecular Formula: C17H20FNO3S2
• Molecular Weight: 369.5 g/mol
• CAS No.: 2309751-01-5

Description

4-fluoro-3-methyl-N-[(oxan-4-yl)(thiophen-2-yl)methyl]benzene-1-sulfonamide is a useful research compound. Its molecular formula is C17H20FNO3S2 and its molecular weight is 369.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Bioactivity Studies

Benzenesulfonamide derivatives have been synthesized and evaluated for their bioactivity, particularly focusing on cytotoxicity, tumor specificity, and inhibition of carbonic anhydrase enzymes. These compounds demonstrate potential in anti-tumor activity studies due to their interesting cytotoxic activities and strong inhibition of human cytosolic isoforms hCA I and II (Gul et al., 2016).

Fluorometric Sensing Applications

A novel pyrazoline-based derivative was explored for metal ion selectivity using fluorometric detection. This study showcases the application of sulfonamide derivatives in developing selective "turn-off" sensors for metal ions, notably Hg2+, demonstrating the compound's potential in environmental monitoring and analysis (Bozkurt & Gul, 2018).

Antidiabetic Agent Development

Fluorinated pyrazoles and benzenesulfonamides have been prepared as hypoglycemic agents, indicating the role of sulfonamide derivatives in the development of new antidiabetic drugs. These compounds have shown significant antidiabetic activity, suggesting their potential as leads for future drug discovery (Faidallah et al., 2016).

Anticancer Drug Candidates

Research on new sulfonamide derivatives has identified compounds with notable cytotoxic/anticancer and carbonic anhydrase inhibitory effects. This demonstrates the potential of these compounds in developing new anticancer drug candidates, highlighting the importance of sulfonamide derivatives in medicinal chemistry (Gul et al., 2018).

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. This could include investigating its biological activity, if any, and optimizing its synthesis.